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Compound of Interest

Compound Name: Prosulfocarb

Cat. No.: B1679731

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
the herbicide Prosulfocarb, essential for environmental modeling and risk assessment. The
information is curated to meet the needs of researchers and scientists in understanding the
environmental fate and behavior of this compound.

Core Physicochemical Properties

The environmental mobility, persistence, and bioavailability of Prosulfocarb are largely
dictated by its fundamental physicochemical properties. These parameters are critical inputs for
environmental fate models used to predict its distribution and concentration in various
environmental compartments such as soil, water, and air.

A summary of the key physicochemical properties of Prosulfocarb is presented in the table
below.
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Property Value Temperature (°C) Method
Molecular Formula C14H21NOS - -
Molecular Weight 251.4 g/mol - -

Light yellow to amber

Physical State o Ambient Visual Inspection

liquid[1]
Melting Point <-20°C - -
Boiling Point 146 °C at 0.01 mmHg - -
Density 1.05 g/cm3 20 -

19x 103 Pa(1.4x Gas Saturation
Vapor Pressure 25

10-5> mmHg) Method (OECD 104)

- Flask Method (OECD
Water Solubility 14 mg/L 20
105)
Octanol-Water
N o HPLC Method (OECD
Partition Coefficient 4.5 25
117)
(log Kow)
Soil Organic Carbon- A
o Batch Equilibrium
Water Partitioning 2630 - 4677 L/kg -
o Method (OECD 106)

Coefficient (Koc)
Henry's Law Constant  0.25 Pa m3/mol 25 Calculated

Dissociation Constant
(pPKa)

Not applicable (non-

ionizable)

Degradation and Dissipation

The persistence of Prosulfocarb in the environment is determined by its susceptibility to
various degradation processes, including hydrolysis, photolysis, and microbial degradation. The
half-life (DTso) is @ common metric used to express the rate of dissipation.
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Degradation Pathway Half-life (DTso) Conditions

Soil Metabolism (Aerobic) 15 - 41 days[1] Laboratory, 20°C
Hydrolysis Stable atpH 5, 7, and 9 25°C

Aqueous Photolysis 10 - 23 days pH 7, sterile water

Experimental Protocols

Accurate determination of physicochemical and degradation parameters is fundamental for
reliable environmental modeling. The following sections detail the methodologies, based on
internationally recognized OECD guidelines, for measuring the key properties of Prosulfocarb.

Water Solubility (OECD Guideline 105)

The water solubility of Prosulfocarb is determined using the Flask Method, suitable for

substances with solubility above 102 g/L.

¢ Principle: A supersaturated solution of Prosulfocarb in a suitable solvent (e.g., acetone) is
added to a flask containing purified water. The mixture is stirred for a prolonged period (e.qg.,
24-48 hours) at a constant temperature (20 £ 0.5 °C) to reach equilibrium.

e Procedure:

o An excess amount of Prosulfocarb is added to a flask containing a known volume of

water.
o The flask is sealed and agitated at a constant temperature.

o After equilibrium is reached, the solution is centrifuged or filtered to remove undissolved

particles.

o The concentration of Prosulfocarb in the clear agueous phase is determined by a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection.
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» Data Analysis: The water solubility is reported as the mean concentration from at least three
replicate flasks.

Vapor Pressure (OECD Guideline 104)

The Gas Saturation Method is a common technique for determining the vapor pressure of
substances like Prosulfocarb.

e Principle: A stream of inert gas (e.g., nitrogen) is passed through or over the substance at a
known flow rate and constant temperature, allowing the gas to become saturated with the
vapor of the substance.

e Procedure:

[e]

A known amount of Prosulfocarb is placed in a thermostatically controlled saturation
column.

[¢]

A controlled flow of inert gas is passed through the column.

[e]

The vaporized substance is collected in a cold trap or on a sorbent material.

o

The amount of trapped substance is quantified using an appropriate analytical technique
(e.g., Gas Chromatography-Mass Spectrometry, GC-MS).

o Data Analysis: The vapor pressure is calculated from the amount of substance transported
by a known volume of gas.

Octanol-Water Partition Coefficient (OECD Guideline
117)

The log Kow of Prosulfocarb is determined using the High-Performance Liquid
Chromatography (HPLC) Method.

e Principle: This method is based on the correlation between the retention time of a substance
on a reverse-phase HPLC column and its log Kow. The stationary phase is nonpolar (e.g.,
C18), and the mobile phase is a polar solvent mixture (e.g., methanol/water).

e Procedure:
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o A series of reference compounds with known log Kow values are injected into the HPLC
system to create a calibration curve of log (retention time) versus log Kow.

o Prosulfocarb is then injected under the same chromatographic conditions.

o The retention time of Prosulfocarb is measured.

o Data Analysis: The log Kow of Prosulfocarb is determined by interpolating its retention time
on the calibration curve.

Soil Organic Carbon-Water Partitioning Coefficient
(OECD Guideline 106)

The Koc value is determined using the Batch Equilibrium Method.

o Principle: A known mass of soil is equilibrated with a known volume of an aqueous solution
of Prosulfocarb of known concentration. The amount of Prosulfocarb sorbed to the soil is
determined by measuring the decrease in its concentration in the agueous phase.

e Procedure:

[¢]

Soil samples with varying organic carbon content are prepared.

A solution of **C-labeled or non-labeled Prosulfocarb in 0.01 M CaCl:z is added to the soil

[¢]

samples in centrifuge tubes.

[e]

The tubes are shaken in a constant temperature bath until equilibrium is reached.

o

The soil and aqueous phases are separated by centrifugation.

o

The concentration of Prosulfocarb in the supernatant is measured.

o Data Analysis: The adsorption coefficient (Kd) is calculated for each soil. The Koc is then
calculated by normalizing Kd to the organic carbon content of the soil (Koc = (Kd / %0OC) *
100).

Soil Degradation (Aerobic) (OECD Guideline 307)
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The rate of aerobic degradation of Prosulfocarb in soil is determined in a laboratory setting.

e Principle: *C-labeled Prosulfocarb is applied to fresh soil samples, which are then
incubated under controlled aerobic conditions (temperature, moisture, and darkness). The
decline of the parent compound and the formation of metabolites and *CO2 are monitored
over time.

e Procedure:

[e]

Soil samples are treated with 1*C-Prosulfocarb.

o The treated soil is incubated in the dark at a constant temperature (e.g., 20 °C) and
moisture level (e.g., 40-60% of maximum water holding capacity).

o A stream of COz-free, humidified air is passed through the incubation flasks to maintain
aerobic conditions.

o Evolved *CO:z2 is trapped in a suitable absorbent (e.g., potassium hydroxide solution).

o At various time intervals, soil samples are extracted and analyzed by techniques such as
HPLC with radiometric detection to determine the concentration of Prosulfocarb and its
degradation products.

o Data Analysis: The dissipation half-life (DTso) of Prosulfocarb is calculated using first-order
kinetics.

Visualizations

The following diagrams illustrate key aspects of Prosulfocarb’'s mode of action and a typical
experimental workflow for its environmental assessment.
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Prosulfocarb Inhibition

Click to download full resolution via product page

Caption: Mode of Action of Prosulfocarb: Inhibition of Very-Long-Chain Fatty Acid (VLCFA)
Elongase.
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Soil Degradation Study Workflow (OECD 307)
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Caption: Experimental Workflow for a Prosulfocarb Soil Degradation Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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